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Compound of Interest

Compound Name: 5,6-Dimethoxy-2H-indazol-2-ol

CAS No.: 58522-62-6

Cat. No.: B15463649

Get Quote

Executive Summary & Immediate Directives
5,6-Dimethoxy-2H-indazol-2-ol is a specialized organic research chemical featuring an

indazole core with an N-hydroxy (or N-oxide) functionality. Due to the presence of the nitrogen-

nitrogen bond and the N-hydroxy moiety, this compound shares structural characteristics with

coupling reagents (e.g., HOBt) and must be handled with specific precautions regarding

stability and reactivity.

Core Disposal Directives:

DO NOT dispose of down the drain.[1] This compound is toxic to aquatic life and strictly

prohibited from municipal water systems.

DO NOT mix with strong oxidizing agents or reducing agents in waste streams.

MANDATORY: High-temperature incineration is the only approved final disposal method.

CAUTION: Treat dry solids as potentially shock-sensitive or thermally unstable until specific

calorimetric data confirms otherwise.
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Chemical Hazard Profile & Causality
To dispose of a chemical safely, one must understand the molecular "why" behind the

protocols. This section bridges chemical structure with safety engineering.

Structural Hazard Analysis
The "2-ol" designation indicates an N-hydroxy group attached to the nitrogen at position 2 of

the indazole ring.

Feature Hazard Implication Operational Protocol

N-OH / N-O Bond

Potential thermal instability.

similar to HOBt

(Hydroxybenzotriazole), N-

hydroxy compounds can

exhibit autocatalytic

decomposition upon heating.

Never distill mother liquors to

dryness if this compound is

present. Keep waste

containers away from heat

sources.[2][3]

Indazole Core

Biologically active

pharmacophore. Likely acts as

a sensitizer or irritant.[4]

Double-glove (Nitrile) handling.

Use HEPA-filtered enclosure

for weighing.

Methoxy Groups

Electron-donating groups

increase the electron density

of the ring, potentially

increasing reactivity with

electrophiles.

Segregate from strong

oxidizers (e.g., Nitric acid,

Peroxides) to prevent rapid

exothermic reactions.

Physical Properties Relevant to Disposal[6][7][8]
Physical State: Solid (Powder/Crystalline).

Solubility: Low water solubility; soluble in DMSO, Methanol, DMF.

Combustibility: Combustible organic solid.

Waste Segregation & Pre-Treatment[9]
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Effective disposal starts at the bench. You must segregate waste streams based on the matrix

(solvent) rather than just the solute.

A. Solid Waste (Pure Compound or Contaminated
Debris)

Classification: Hazardous Organic Solid.

Container: High-Density Polyethylene (HDPE) wide-mouth jar.

Segregation: Do not mix with metal sharps or oxidizers.

Labeling: Must be labeled "Hazardous Waste - Toxic/Irritant - 5,6-Dimethoxy-2H-indazol-2-
ol."

B. Liquid Waste (Mother Liquors/Solutions)
Solvent Compatibility:

Halogenated:[1] (e.g., DCM, Chloroform)

Halogenated Waste Stream.

Non-Halogenated: (e.g., Methanol, DMSO, Ethyl Acetate)

Non-Halogenated Organic Waste Stream.

Critical Precaution: If the solution contains potentially explosive byproducts or if the

compound was used as a coupling reagent, quench any reactive intermediates before

bottling.

pH Check: Ensure the waste stream is neutral (pH 6-8). N-hydroxy compounds can become

unstable at extreme pH levels.

Disposal Workflow Decision Tree
The following diagram outlines the logical decision process for disposing of 5,6-Dimethoxy-2H-
indazol-2-ol, ensuring compliance with RCRA standards.
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Waste Generation:
5,6-Dimethoxy-2H-indazol-2-ol

Determine Physical State

Solid Waste
(Powder, Filter Paper, Gloves)

 Dry

Liquid Waste
(Solutions/Mother Liquor)

 Dissolved

Place in HDPE Wide-Mouth Jar
(Double Bagged)

Label: Toxic Organic Solid

Satellite Accumulation Area
(Secondary Containment)

Check Solvent Type

Halogenated Solvent
(DCM, CHCl3)

 Contains Halogens

Non-Halogenated Solvent
(MeOH, DMSO, EtOAc)

 No Halogens

EHS Pickup Request

Final Disposal:
High-Temp Incineration
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Figure 1: Decision matrix for segregating and processing indazole-based chemical waste

streams.

Regulatory Compliance (RCRA & EPA)[10][11]
In the United States, waste classification is governed by the Resource Conservation and

Recovery Act (RCRA).[5] While this specific compound may not be explicitly "P-listed" or "U-

listed," it defaults to regulated categories based on its characteristics and the solvent used.

Waste Characteristic RCRA Code Applicability

Ignitability D001

Applies if the compound is

dissolved in oxidizable

solvents (Flash point <60°C) or

is a localized fire hazard.

Toxicity (Characteristic) D000 (Unlisted)

If specific toxicity data (LD50)

is unavailable, it must be

treated as toxic by default

under "General Duty Clause."

Halogenated Solvents F001 / F002

Applies if dissolved in

Methylene Chloride, Carbon

Tetrachloride, etc.

Spent Solvents F003
Applies if dissolved in Acetone,

Methanol, or Ethyl Acetate.

Compliance Note: Always list the full chemical name on the hazardous waste tag. Never use

abbreviations (e.g., "Indazole-OH") as this violates EPA labeling requirements [1].

Emergency Procedures
Spill Response
In the event of a benchtop spill of solid 5,6-Dimethoxy-2H-indazol-2-ol:

Evacuate the immediate area if dust is airborne.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://rcrapublic.epa.gov/files/11523.pdf
https://www.benchchem.com/product/b15463649/docs?utm_src=pdf-body#proper-disposal-procedures-5-6-dimethoxy-2h-indazol-2-ol-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15463649?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE: Don Nitrile gloves, lab coat, and safety goggles. If powder is fine, use an N95 or P100

respirator.

Containment: Cover the spill with a damp paper towel (to prevent dust generation) or use an

inert absorbent (Vermiculite).

Why damp? Dry sweeping generates aerosols which can be inhaled or cause

sensitization.

Cleanup: Scoop material into a waste container. Clean the surface with a soap/water

solution, followed by an alcohol wipe.

Disposal: Place all cleanup materials (towels, scoops) into the Solid Hazardous Waste

container.

First Aid
Inhalation: Move to fresh air immediately.

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol on skin

(increases absorption).

Eye Contact: Rinse with water for 15 minutes; seek medical attention.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15463649?utm_src=pdf-custom-synthesis#bc-rfq
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://static.cymitquimica.com/products/10/pdf/sds-F463924.pdf
https://www.fishersci.com/store/msds?partNumber=AAL01766&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115591000&countryCode=US&language=en
https://rcrapublic.epa.gov/files/11523.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22360~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:44:48~~2-Methyl-5-nitro-2H-indazole~~
https://procheminc.com/wp-content/uploads/2015/09/INDUSOL_2.pdf
https://www.benchchem.com/product/b15463649/docs#proper-disposal-procedures-5-6-dimethoxy-2h-indazol-2-ol-1
https://www.benchchem.com/product/b15463649/docs#proper-disposal-procedures-5-6-dimethoxy-2h-indazol-2-ol-1
https://www.benchchem.com/product/b15463649/docs#proper-disposal-procedures-5-6-dimethoxy-2h-indazol-2-ol-1
https://www.benchchem.com/product/b15463649/docs#proper-disposal-procedures-5-6-dimethoxy-2h-indazol-2-ol-1
https://www.benchchem.com/product/b15463649?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15463649?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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